Cas no 2228523-30-4 (O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine)

O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine is a specialized organic compound featuring a cyclopropylphenyl moiety linked to a propan-2-ylhydroxylamine group. Its unique structure, combining a cyclopropyl ring with a hydroxylamine functional group, makes it a valuable intermediate in synthetic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The cyclopropyl group enhances steric and electronic properties, while the hydroxylamine functionality offers reactivity for further derivatization, such as in the synthesis of nitroxides or other nitrogen-containing compounds. This compound’s stability and well-defined reactivity profile make it suitable for controlled transformations in complex organic synthesis.
O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine structure
2228523-30-4 structure
Product Name:O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine
CAS No:2228523-30-4
MF:C12H17NO
MW:191.269483327866
CID:5810716
PubChem ID:165689009
Update Time:2025-05-20

O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine
    • 2228523-30-4
    • EN300-1736562
    • O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
    • Inchi: 1S/C12H17NO/c1-12(2,14-13)11-5-3-4-10(8-11)9-6-7-9/h3-5,8-9H,6-7,13H2,1-2H3
    • InChI Key: QODNDVUYEWLUMD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C1=CC=CC(=C1)C1CC1)N

Computed Properties

  • Exact Mass: 191.131014166g/mol
  • Monoisotopic Mass: 191.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.2Ų

O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1736562-0.05g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
0.05g
$983.0 2023-09-20
Enamine
EN300-1736562-0.1g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
0.1g
$1031.0 2023-09-20
Enamine
EN300-1736562-0.25g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
0.25g
$1078.0 2023-09-20
Enamine
EN300-1736562-0.5g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
0.5g
$1124.0 2023-09-20
Enamine
EN300-1736562-1.0g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
1g
$1172.0 2023-06-04
Enamine
EN300-1736562-2.5g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
2.5g
$2295.0 2023-09-20
Enamine
EN300-1736562-5.0g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
5g
$3396.0 2023-06-04
Enamine
EN300-1736562-10.0g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
10g
$5037.0 2023-06-04
Enamine
EN300-1736562-1g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
1g
$1172.0 2023-09-20
Enamine
EN300-1736562-5g
O-[2-(3-cyclopropylphenyl)propan-2-yl]hydroxylamine
2228523-30-4
5g
$3396.0 2023-09-20

Additional information on O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine

Introduction to O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine (CAS No: 2228523-30-4)

O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine, identified by its CAS number 2228523-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclopropylphenyl moiety and a propan-2-ylhydroxylamine functional group. The combination of these structural elements imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine is pivotal in understanding its behavior and interactions. The cyclopropyl group, a three-membered carbon ring, introduces rigidity to the molecule, influencing its conformational preferences and electronic distribution. This rigidity can be advantageous in drug design, as it may enhance binding affinity to biological targets. Meanwhile, the hydroxylamine group (-NH-OH) serves as a key pharmacophore, capable of participating in hydrogen bonding and engaging with various biological receptors. The propan-2-yl chain further modulates the compound's solubility and metabolic stability, making it a versatile scaffold for medicinal chemistry modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the hydroxylamine moiety. Hydroxylamine derivatives have been reported to exhibit diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine molecule is no exception, and preliminary studies suggest that it may possess promising bioactivity profiles. Specifically, its ability to interact with specific enzymes and receptors has been hypothesized to make it a valuable candidate for further development.

One of the most compelling aspects of O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine is its potential in the development of novel therapeutic agents. The cyclopropylphenyl ring is known to enhance molecular stability and reduce metabolic degradation, while the hydroxylamine group provides a versatile site for chemical modification. These features make it an attractive scaffold for designing molecules with improved pharmacokinetic properties. Additionally, the compound's unique structure may offer advantages over existing drugs by targeting novel biological pathways or by exhibiting reduced toxicity profiles.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and interaction patterns of O-2-(3-cyclopropylphenyl)propan-2-ylhydroxylamine with biological targets such as enzymes and receptors. These computational studies have provided valuable insights into the compound's mechanism of action and have guided experimental efforts toward optimizing its therapeutic potential.

The synthesis of O-2-(3-cyclopropylphenyl)propan-2-ylethoxymethanol is another area of interest within this field. While not directly related to the CAS number 2228523-30-4, this derivative shares structural similarities and may offer complementary biological activities. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability.

Moreover, the exploration of O-benzoylhydroxamic acid derivatives has provided additional insights into the pharmacological properties of hydroxymine-containing compounds. These derivatives often exhibit enhanced stability and bioavailability, making them suitable for clinical applications. The structural motifs present in these compounds are frequently incorporated into drug candidates due to their demonstrated efficacy in preclinical models.

The role of N-hydroxyurea derivatives as intermediates in pharmaceutical synthesis cannot be overstated. They serve as crucial building blocks for constructing more complex molecules with desired biological activities. The versatility of these intermediates allows chemists to explore diverse chemical space, leading to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

In conclusion,O-2-(3-cyclopropylpheny l)propan - 2 - ylhydrox ylam ine (CAS No: 22285 23 - 30 - 4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated bioactivity make it an attractive candidate for further investigation into novel therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this molecule is likely to play an important role in the development of next-generation pharmaceuticals.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd